4-chloro-2-methyl-5-(methylsulfonyl)Benzoic acid

• IUPAC Name: 4-chloro-2-methyl-5-methylsulfonylbenzoic acid
• InChI: InChI=1S/C9H9ClO4S/c1-5-3-7(10)8(15(2,13)14)4-6(5)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key: YGYZEHXIHONBML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(=O)O)S(=O)(=O)C)Cl
• Molecular Formula: C9H9ClO4S
• DSSTOX Substance ID: DTXSID101237940
• Molecular Weight: 248.68 g/mol
• CAS No.: 176309-00-5

Description

4-Chloro-2-methyl-5-(methylsulfonyl)benzoic acid (MMSB) is an important organic compound used in a variety of scientific research applications. It is a versatile compound with a wide range of uses, including its use as a reagent in organic synthesis, a catalyst in biochemical reactions, and a tool for studying physiological processes.

Scientific Research Applications

Synthesis and Chemical Production

4-chloro-2-methyl-5-(methylsulfonyl)Benzoic acid is involved in various synthesis and chemical production processes. A study by Yin (2002) details a new synthesis method for 4-(methylsulfonyl)benzoic acid, emphasizing its high purity and yield, beneficial for large-scale production (Yin, 2002). Similarly, Wei, Qian, and Chen (2017) developed a Cu(I)- and HNO3-catalyzed oxidation process for 2-chloro-4-(methylsulfonyl)toluene to 2-chloro-4-(methylsulfonyl)benzoic acid, highlighting its high yield and purity under optimized conditions (Wei, Qian, & Chen, 2017).

Occupational Health

Studies have identified this compound derivatives as potential causes of occupational health issues. Suojalehto et al. (2017) reported cases of occupational asthma, rhinitis, and urticaria in workers exposed to 3-(Bromomethyl)-2-chloro-4-(methylsulfonyl)- benzoic acid in a chemical factory, indicating sensitization and allergic reactions (Suojalehto et al., 2017).

Pharmaceutical Intermediates

Some derivatives of this compound serve as intermediates in pharmaceutical synthesis. For example, Naganawa et al. (2006) discovered heteroaryl sulfonamides, including a compound with a 4-(methylsulfonyl)benzoic acid moiety, as EP1 receptor selective antagonists, suggesting their potential in medicinal chemistry (Naganawa et al., 2006).

Environmental Concerns

Xiao et al. (2013) examined the transformation mechanism of benzophenone-4, a compound structurally related to this compound, during chlorination disinfection. This study provides insights into the environmental fate and potential risks of such compounds (Xiao et al., 2013).

Safety and Hazards

The safety information for 4-chloro-2-methyl-5-(methylsulfonyl)Benzoic acid indicates that it is classified as Acute Tox. 4 Oral - Eye Dam. 1. The precautionary statements include P264 - P270 - P280 - P301 + P312 - P305 + P351 + P338 - P501.

Mechanism of Action

Target of Action

Benzoic acid derivatives are known to interact with various enzymes and receptors in the body, influencing their function .

Mode of Action

It’s known that benzoic acid derivatives can undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the target molecules, potentially altering their function.

Biochemical Pathways

The compound’s potential to undergo reactions at the benzylic position suggests it may influence pathways involving aromatic compounds .

Pharmacokinetics

The compound’s molecular weight and structure suggest it may have reasonable bioavailability .

Result of Action

The compound’s potential to undergo various reactions suggests it may have diverse effects at the molecular and cellular levels .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 4-chloro-2-methyl-5-(methylsulfonyl)benzoic acid. For instance, the compound’s photolytic and microbial degradation processes suggest that light and microbial activity may affect its stability and action .

Synthesis routes and methods I

Procedure details

in stage b) 4-chloro-2-methylbenzoic acid is reacted with chlorosulfonic acid, sodium sulfite and methyl iodide to give 2-methyl-4-chloro-5-methylsulfonylbenzoic acid,

Synthesis routes and methods II

Procedure details

10 g of methyl 2-methyl-4-chloro-5-methylsulphonylbenzoate are added, while cooling with ice, to a mixture of 30 ml of conc. HCl and 200 ml of methanol, and the whole is then stirred for 2 h. The resulting precipitate is filtered off with suction and recrystallized from methanol. 2-Methyl-4-chloro-5-methylsulphonylbenzoic acid is obtained, m.p. 217°-218°.